N-(3-chloro-4-fluorophenyl)-3-(2-methoxyacetamido)benzofuran-2-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-3-[(2-methoxyacetyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H14ClFN2O4/c1-25-9-15(23)22-16-11-4-2-3-5-14(11)26-17(16)18(24)21-10-6-7-13(20)12(19)8-10/h2-8H,9H2,1H3,(H,21,24)(H,22,23)
• InChI Key: ZXTQRUMDUJWPBH-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C18H14ClFN2O4
• Molecular Weight: 376.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-3-(2-methoxyacetamido)benzofuran-2-carboxamide, also known as CFMB, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. CFMB is a benzofuran derivative that belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs).

Scientific Research Applications

Synthesis and Pharmacological Potential

• The compound and its derivatives have been investigated for their potential as anti-inflammatory and analgesic agents. A study focused on synthesizing novel benzodifuran derivatives, which showed significant inhibitory activity on cyclooxygenase-2 (COX-2) selectivity, alongside notable analgesic and anti-inflammatory effects, indicating the compound's potential in developing new therapeutic agents (A. Abu‐Hashem et al., 2020).

Antimicrobial and Antipathogenic Activity

• Research on thiourea derivatives, including related structural compounds, has shown promising anti-pathogenic activity, particularly against bacterial strains known for biofilm formation. This suggests potential applications in addressing bacterial infections and combating biofilm-associated pathogens (Carmen Limban et al., 2011).

Anticancer Properties

• Studies on 2-phenylthiazole-4-carboxamide derivatives, which share a similar pharmacophore with N-(3-chloro-4-fluorophenyl)-3-(2-methoxyacetamido)benzofuran-2-carboxamide, have highlighted the potential cytotoxic activities against various cancer cell lines. Modifications at specific positions of the benzofuran core structure have been associated with improved activity against certain cancer types, indicating the importance of structural optimization for enhanced anticancer properties (A. Aliabadi et al., 2010).

Neuroprotective and Antioxidant Effects

• Novel benzofuran-2-carboxamide derivatives, including those with similar structural features to N-(3-chloro-4-fluorophenyl)-3-(2-methoxyacetamido)benzofuran-2-carboxamide, have been synthesized and evaluated for their neuroprotective and antioxidant activities. Certain derivatives demonstrated significant protective effects against excitotoxic neuronal damage and exhibited ROS scavenging and antioxidant activities, highlighting their potential in neuroprotective strategies (Jungsook Cho et al., 2015).